Cas no 2138568-24-6 (3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one)

• Product Name: 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one
• CAS No: 2138568-24-6
• MF: C₁₃H₂₂OS
• MW: 226.378182888031
• CID: 6273725
• PubChem ID: 165496779
• Update Time: 2025-05-26

3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159407
• 2138568-24-6
• 3-(cyclopentylsulfanyl)-4-ethylcyclohexan-1-one
• 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one

• Inchi： 1S/C13H22OS/c1-2-10-7-8-11(14)9-13(10)15-12-5-3-4-6-12/h10,12-13H,2-9H2,1H3
• InChI Key： MMYKSDGZRUANEA-UHFFFAOYSA-N
• SMILES： S(C1CCCC1)C1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 226.13913649g/mol
• Monoisotopic Mass: 226.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one

Comprehensive Overview of 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one (CAS No. 2138568-24-6)

3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one (CAS No. 2138568-24-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and advanced material science. This cyclohexanone derivative, characterized by its unique cyclopentylsulfanyl and ethyl functional groups, exhibits versatile chemical properties that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural complexity and reactivity.

The compound's molecular structure features a cyclohexanone core substituted with an ethyl group at the 4-position and a cyclopentylsulfanyl moiety at the 3-position. This arrangement contributes to its distinct steric and electronic properties, which are critical for its interactions in catalytic processes and molecular recognition. Recent studies have explored its utility in asymmetric synthesis, where its chiral centers and sulfur-containing group play pivotal roles in enantioselective reactions—a hot topic in modern organic chemistry.

In the context of green chemistry and sustainable synthesis, 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one has been investigated as a potential intermediate for eco-friendly methodologies. With growing demand for low-toxicity reagents and energy-efficient processes, this compound aligns with industry trends toward reducing environmental impact. Its compatibility with biocatalysts and microwave-assisted synthesis has been a focal point in recent publications, addressing common search queries like "sustainable cyclohexanone derivatives" or "green synthesis of sulfur-containing compounds."

From an application standpoint, the fragrance industry values this compound for its potential to contribute to novel woody-amber or spicy scent profiles. Perfumers are increasingly searching for long-lasting aroma chemicals with unique olfactory characteristics, and the structural features of 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one offer intriguing possibilities. Computational studies on its odorant-receptor interactions have become a niche research area, bridging chemistry and sensory science.

Analytical characterization of CAS No. 2138568-24-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography—methods frequently searched by synthetic chemists. The compound's crystallographic data provides insights into its conformational preferences, which are crucial for understanding its reactivity. These details are often sought after in academic forums discussing "cyclohexanone derivative analysis" or "sulfur-functionalized ketone characterization."

In material science, the thioether linkage in this molecule has sparked interest for designing self-assembling monolayers (SAMs) and polymeric materials with tailored properties. The compound's ability to act as a crosslinking agent or modify surface properties aligns with current trends in smart materials development. Researchers exploring "sulfur-containing monomers" or "functionalized cyclohexanone applications" often encounter this compound in patent literature.

Safety and handling protocols for 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one emphasize standard laboratory precautions, reflecting the broader scientific community's focus on chemical safety best practices. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended—a reminder that resonates with today's emphasis on lab safety culture.

The commercial availability of CAS No. 2138568-24-6 through specialty chemical suppliers has made it accessible for diverse research applications. Procurement discussions often center around custom synthesis options and scale-up challenges, reflecting practical concerns in both academic and industrial settings. These aspects are frequently addressed in chemistry forums discussing "bulk cyclohexanone derivatives" or "specialty ketone sourcing."

Future research directions for this compound may explore its biological activity profiles or catalytic applications in greater depth. With increasing interest in sulfur pharmacophores in drug discovery and organocatalysis, 3-(Cyclopentylsulfanyl)-4-ethylcyclohexan-1-one presents opportunities for innovation. These potential developments align with trending search terms like "sulfur in medicinal chemistry" or "new organocatalyst scaffolds," demonstrating the compound's relevance to contemporary chemical research.